Cas no 7597-02-6 (Benzenesulfonamide,4-amino-N-[3-chloro-4-(dimethylamino)phenyl]-)

• Product Name: Benzenesulfonamide,4-amino-N-[3-chloro-4-(dimethylamino)phenyl]-
• CAS No: 7597-02-6
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 576218
• PubChem ID: 245063
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-[3-chloro-4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[3-chloro-4-(dimethylamino)phenyl]-
• NCIOpen2_007532
• DTXSID20997327
• 7597-02-6
• 4-Amino-N-[3-chloro-4-(dimethylamino)phenyl]benzene-1-sulfonamide
• NSC56601
• NSC-56601

• Inchi： 1S/C14H16ClN3O2S/c1-18(2)14-8-5-11(9-13(14)15)17-21(19,20)12-6-3-10(16)4-7-12/h3-9,17H,16H2,1-2H3
• InChI Key： UZSKTMSLQOHCFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(C)C)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 325.06538
• Monoisotopic Mass: 325.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 75.43